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Compound of Interest

Compound Name: Methyl dodonate A acetate

Cat. No.: B1160446

An In-depth Technical Guide to Methyl
Dodecanoate

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
specifications, analytical methodologies, and biological relevance of Methyl Dodecanoate. It is
intended for researchers, scientists, and professionals in the field of drug development and
related disciplines. The compound "Methyl dodonate A acetate” as specified in the query is
not a recognized chemical entity in scientific literature. It is presumed that the intended
compound is Methyl Dodecanoate, a common fatty acid methyl ester, and this guide will focus
on this compound. Methyl Dodecanoate, also known as methyl laurate, is the methyl ester of
dodecanoic acid (lauric acid).[1] It is a naturally occurring compound found in various plants
and animal fats and is used in the manufacturing of detergents, emulsifiers, and as a flavoring
agent.[1]

Physical and Chemical Specifications

The fundamental physical and chemical properties of Methyl Dodecanoate are summarized in
the table below. These properties are crucial for its handling, application, and analysis.
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Property

Value

Molecular Formula

C13H2602

Molecular Weight 214.34 g/mol [1][2][3][4]
CAS Number 111-82-0[2][3][5]
Appearance Liquid[4]

Density 0.869 g/mL at 20 °C
Melting Point 45-5°C

Boiling Point 261-262 °C

Flash Point 139 °C (closed cup)

Refractive Index

n20/D 1.429-1.433

Water Solubility

0.0012 g/L

logP (Octanol/Water)

5.51

IUPAC Name

methyl dodecanoate[6]

Synonyms

Methyl laurate, Lauric acid methyl ester[1][2]

Experimental Protocols

1. Synthesis of Methyl Dodecanoate via Esterification

Methyl Dodecanoate can be synthesized by the esterification of decanoic acid with methanol.

[7]

e Materials:
o Decanoic acid
o Methanol

o Sulfuric acid (as catalyst)
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[e]

Acetonitrile (solvent)

20% Sodium carbonate solution

o

[¢]

Dichloromethane (CH2CI2)

[¢]

Anhydrous sodium sulfate

e Procedure:

o To a well-stirred mixture of decanoic acid (80 mmol), methanol (90 mmol), and acetonitrile
(162 mmol), slowly add sulfuric acid (98%, 94 mmol, 5 mL) at room temperature.

o Slowly heat the reaction mixture to 80-85 °C and maintain this temperature for 16-18
hours.[8]

o After the reaction is complete, cool the mixture and add it to 100 mL of 20% sodium
carbonate solution to neutralize the acid.

o Extract the reaction mass with dichloromethane (2 x 50 mL).
o Combine the organic layers and wash with 100 mL of water.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to obtain the crude Methyl Dodecanoate.

o The product can be further purified by silica gel chromatography using a mixture of ethyl
acetate and petroleum ether (1:9) as the eluent.[8]

2. Analysis of Methyl Dodecanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the qualitative and quantitative analysis of volatile
compounds like Methyl Dodecanoate.[9]

e |nstrumentation:

o Gas Chromatograph (e.g., Agilent 7890B GC System) coupled with a Mass Spectrometer
(e.g., Agilent 5977A MSD).[10]
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e Sample Preparation:

o

For solid samples (e.g., rice seeds), weigh 0.1g of the powdered sample into a glass tube.
[11]

o Add 3 mL of 10% acetyl chloride in methanol.

o Heat the mixture in a water bath at 80°C for two hours for derivatization to fatty acid
methyl esters.[11]

o After cooling, transfer the solution to a centrifuge tube.

o Add 3 mL of n-hexane and 3 mL of 6% sodium carbonate solution, shake well, and
centrifuge for 10 minutes at 4000 rpm.

o The supernatant containing the methyl esters is collected for GC-MS analysis.[11]

e GC-MS Conditions:

o

Column: DB-5ms (30 m x 0.25 mm, 0.25 um) or equivalent.[10]

[¢]

Injection Volume: 1 pL.[10]

[¢]

Inlet Temperature: 250°C.[10]

[e]

Oven Temperature Program:
» [nitial temperature: 60°C, hold for 2 minutes.

» Ramp: 10°C/min to 280°C, hold for 5 minutes.[10]

[¢]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[10]

[e]

Mass Spectrometer:
» |onization Mode: Electron lonization (El) at 70 eV.[10]

» Acquisition Mode: Full scan for qualitative analysis and Selected lon Monitoring (SIM)
for quantitative analysis.[10]
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» Transfer Line Temperature: 280°C.[10]

= |on Source Temperature: 230°C.[10]

Visualizations
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Caption: Workflow for the analysis of Methyl Dodecanoate using GC-MS.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Analytical_Quantification_of_Methyl_4_hydroxydecanoate.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Analytical_Quantification_of_Methyl_4_hydroxydecanoate.pdf
https://www.benchchem.com/product/b1160446?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl Dodecanoate

Cytosol

Dodecanoic Acid

Acyl-CoA Synt@

Dodecanoyl-CoA

CPT1/CPT2

Mitochondrion

Beta-Oxidation

Acetyl-CoA

Click to download full resolution via product page

Caption: Simplified pathway of Methyl Dodecanoate metabolism.
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Biological Activity

Methyl Dodecanoate, as a fatty acid methyl ester, is involved in various biological processes.
Fatty acid esters are known to possess a wide range of biological activities.[12] Research has
indicated that some fatty acid methyl esters exhibit antimicrobial, anti-inflammatory, and
antioxidant properties.[12][13] Specifically, dodecanoic acid and its esters have been
investigated for their biting deterrency against insects like Aedes aegypti. Methyl Dodecanoate
is also utilized as a molecular tool in various biochemical applications.[14] It is classified as a
metabolite and is involved in lipid metabolism.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical specifications of Methyl
dodonate A acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160446#physical-and-chemical-specifications-of-
methyl-dodonate-a-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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